1-Benzylsulfonyl-2,4-dimethylbenzene

• IUPAC Name: 1-benzylsulfonyl-2,4-dimethylbenzene
• InChI: InChI=1S/C15H16O2S/c1-12-8-9-15(13(2)10-12)18(16,17)11-14-6-4-3-5-7-14/h3-10H,11H2,1-2H3
• InChI Key: NJWGKXCPONBYAK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)S(=O)(=O)CC2=CC=CC=C2)C
• Molecular Formula: C15H16O2S
• Molecular Weight: 260.4 g/mol

Description

1-Benzylsulfonyl-2,4-dimethylbenzene is a substituted benzene derivative featuring a benzylsulfonyl group (-SO₂-C₆H₅CH₂) at the 1-position and methyl groups at the 2- and 4-positions. Sulfonyl groups are known to enhance thermal stability and influence electronic characteristics, making such compounds valuable in organic synthesis, catalysis, and materials science .

Preparation Methods

Synthetic Routes and Reaction Conditions

1-Benzylsulfonyl-2,4-dimethylbenzene can be synthesized through several methods. One common approach involves the sulfonylation of 2,4-dimethylbenzene with benzylsulfonyl chloride in the presence of a base such as pyridine or triethylamine. The reaction typically occurs under mild conditions and yields the desired product with high purity.

Industrial Production Methods

In an industrial setting, the production of 1-benzylsulfonyl-2,4-dimethylbenzene may involve large-scale sulfonylation reactions using continuous flow reactors. These reactors allow for precise control of reaction parameters, ensuring consistent product quality and high efficiency. The use of catalysts and optimized reaction conditions can further enhance the yield and reduce production costs.

Chemical Reactions Analysis

Types of Reactions

1-Benzylsulfonyl-2,4-dimethylbenzene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfone derivatives.

Reduction: Reduction reactions can convert the sulfonyl group to a sulfide or thiol group.

Substitution: Electrophilic aromatic substitution reactions can introduce new substituents onto the benzene ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like bromine or chlorine can be used for halogenation reactions, while nitration can be achieved using nitric acid and sulfuric acid.

Major Products Formed

Oxidation: Sulfone derivatives.

Reduction: Sulfide or thiol derivatives.

Substitution: Halogenated or nitrated benzene derivatives.

Scientific Research Applications

1-Benzylsulfonyl-2,4-dimethylbenzene has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme inhibition and protein interactions.

Industry: It is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 1-benzylsulfonyl-2,4-dimethylbenzene involves its interaction with specific molecular targets. The sulfonyl group can form strong interactions with nucleophilic sites on proteins or enzymes, leading to inhibition or modulation of their activity. The benzene ring provides a hydrophobic environment that can enhance binding affinity and specificity.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 1-Benzylsulfonyl-2,4-dimethylbenzene with structurally related compounds, focusing on substituent effects, reactivity, and applications.

Structural and Functional Group Comparisons

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	Safety Considerations
1-Benzylsulfonyl-2,4-dimethylbenzene	1-SO₂-C₆H₅CH₂; 2,4-CH₃	C₁₅H₁₆O₂S	260.35 (hypothetical)	Likely intermediate for sulfonamide synthesis; potential catalyst	Assumed hazardous due to sulfonyl group
1-Iodo-2,4-dimethylbenzene	1-I; 2,4-CH₃	C₈H₉I	232.06	Catalyst in fluorination reactions; high recovery (70%) post-reaction	Reacts with electrophilic agents
1-Ethyl-2,4-dimethylbenzene	1-CH₂CH₃; 2,4-CH₃	C₁₀H₁₄	134.22	Organic synthesis intermediate; used in forensic analysis	Flammable; irritant
1-Ethoxy-2,4-dimethylbenzene	1-OCH₂CH₃; 2,4-CH₃	C₁₀H₁₄O	150.22	Ether derivative with rotatable bonds; used in cheminformatics	Moderate toxicity
1-Cyclohexyl-2,4-dimethylbenzene	1-C₆H₁₁; 2,4-CH₃	C₁₄H₂₀	188.31	Rigid structure with aromatic/cyclohexyl motifs; QSPR modeling	Low acute toxicity
2,4-Xylidine (1-Amino-2,4-dimethylbenzene)	1-NH₂; 2,4-CH₃	C₈H₁₁N	121.18	Precursor for dyes/pharmaceuticals; highly toxic	Carcinogenic; requires PPE
1-(Benzylsulfanyl)-2-fluoro-4-(trifluoromethyl)benzene	1-S-C₆H₅CH₂; 2-F; 4-CF₃	C₁₄H₁₀F₄S	290.29	Fluorinated research compound; hazardous handling	Causes skin/eye irritation

Reactivity and Stability

• Sulfonyl vs.
• Methyl vs. Ethyl/Isopropyl Groups : Methyl groups (2,4-dimethylbenzene derivatives) provide steric hindrance and electronic stabilization. Bulkier substituents like ethyl or isopropyl (e.g., 1-ethyl-2,4-dimethylbenzene or 1-isopropyl-2,4-dimethylbenzene ) further influence boiling points and solubility.

Research Findings and Data

Thermal and Spectral Properties

• 2-Benzyl-1,4-dimethylbenzene: Exhibits UV absorption at λmax = 277.80 nm (methanol) and IR bands for aromatic C-H (3025 cm⁻¹) and C=C (1603 cm⁻¹) stretching .
• 1-Ethoxy-2,4-dimethylbenzene: Features 11 non-H bonds, including 6 aromatic bonds and 1 ether group, with a rotatable ethoxy chain .